Cas no 1349971-86-3 (3-Pyrrolidinamine, 1-(1-ethylpropyl)-, (3R)-)

• Product Name: 3-Pyrrolidinamine, 1-(1-ethylpropyl)-, (3R)-
• CAS No: 1349971-86-3
• MF: C₉H₂₀N₂
• MW: 156.268502235413
• CID: 6026453
• PubChem ID: 56604270
• Update Time: 2025-06-13

3-Pyrrolidinamine, 1-(1-ethylpropyl)-, (3R)- Chemical and Physical Properties

Names and Identifiers

• 3-Pyrrolidinamine, 1-(1-ethylpropyl)-, (3R)-
• 1349971-86-3
• EN300-2945115
• (3R)-1-(pentan-3-yl)pyrrolidin-3-amine
• AKOS017552265

• Inchi： 1S/C9H20N2/c1-3-9(4-2)11-6-5-8(10)7-11/h8-9H,3-7,10H2,1-2H3/t8-/m1/s1
• InChI Key： RZQCGPVZOABCIU-MRVPVSSYSA-N
• SMILES： N1(C(CC)CC)CC[C@@H](N)C1

Computed Properties

• Exact Mass: 156.162648646g/mol
• Monoisotopic Mass: 156.162648646g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 29.3Ų

Experimental Properties

• Density: 0.906±0.06 g/cm3(Predicted)
• Boiling Point: 186.7±8.0 °C(Predicted)
• pka: 9.96±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines N-alkylpyrrolidines

Additional information on 3-Pyrrolidinamine, 1-(1-ethylpropyl)-, (3R)-

Introduction to 3-Pyrrolidinamine, 1-(1-ethylpropyl)-, (3R) and Its Significance in Modern Chemical Research

3-Pyrrolidinamine, 1-(1-ethylpropyl)-, (3R), identified by its CAS number 1349971-86-3, is a compound of growing interest in the field of pharmaceutical chemistry and bioorganic synthesis. This chiral amine derivative has garnered attention due to its structural complexity and potential applications in the development of novel therapeutic agents. The unique stereochemistry of this molecule, particularly the (3R) configuration, makes it a valuable scaffold for exploring pharmacological interactions and mechanisms.

The chemical structure of 3-Pyrrolidinamine, 1-(1-ethylpropyl)-, (3R) features a pyrrolidine core substituted with a 1-(1-ethylpropyl) side chain, which contributes to its distinct physicochemical properties. The presence of the (3R) configuration at the stereogenic center introduces asymmetry, a critical factor in drug design as it can influence binding affinity, metabolic stability, and overall efficacy. This compound represents an excellent example of how subtle structural modifications can lead to significant differences in biological activity.

In recent years, there has been a surge in research focused on developing enantioselective catalysts and methodologies for the synthesis of chiral amines. The demand for such compounds has been driven by their role in creating more effective and selective drugs. 3-Pyrrolidinamine, 1-(1-ethylpropyl)-, (3R) serves as a model compound for studying asymmetric transformations and has been employed in various synthetic strategies to access more complex molecules. Its utility extends beyond academic research into potential industrial applications, where precise control over stereochemistry is paramount.

One of the most compelling aspects of this compound is its versatility as a building block in medicinal chemistry. The pyrrolidine ring is a common motif in biologically active molecules, found in numerous drugs approved by regulatory agencies worldwide. By incorporating the (3R)-configuration and the 1-(1-ethylpropyl) substituent, chemists can fine-tune the electronic and steric properties of the molecule to target specific biological pathways. This flexibility makes 3-Pyrrolidinamine, 1-(1-ethylpropyl)-, (3R) a valuable asset in the quest for novel therapeutics.

The synthesis of 3-Pyrrolidinamine, 1-(1-ethylpropyl)-, (3R) presents both challenges and opportunities for synthetic chemists. The need to maintain stereochemical integrity throughout the synthetic sequence requires careful selection of reaction conditions and catalysts. Recent advances in transition metal-catalyzed reactions have opened new avenues for constructing complex amine derivatives with high enantioselectivity. For instance, palladium-catalyzed cross-coupling reactions have been successfully applied to introduce the desired substituents while preserving the (3R) configuration.

Moreover, computational chemistry has played an increasingly important role in understanding the structure-activity relationships of chiral amines like 3-Pyrrolidinamine, 1-(1-ethylpropyl)-, (3R). Molecular modeling studies have provided insights into how subtle changes in conformation or electronic distribution can modulate biological activity. These computational approaches complement experimental work by allowing researchers to predict and rationalize outcomes before conducting costly wet-lab experiments. Such interdisciplinary collaboration is essential for advancing drug discovery efforts.

In the realm of preclinical research, 3-Pyrrolidinamine, 1-(1-ethylpropyl)-, (3R) has been investigated for its potential role as an intermediate in developing treatments for various diseases. Its structural features suggest applications in modulating enzyme activity and receptor binding affinity. For example, derivatives of this compound have shown promise in inhibiting enzymes involved in inflammatory pathways or neurotransmitter systems. While further research is needed to fully elucidate its therapeutic potential, preliminary studies highlight its significance as a pharmacological tool.

The growing interest in 3-Pyrrolidinamine, 1-(1-ethylpropyl)-, (3R) also reflects broader trends in chemical biology and drug development. There is an increasing emphasis on harnessing natural product-inspired scaffolds and developing innovative synthetic methodologies to access complex molecules efficiently. This compound exemplifies how combining traditional organic chemistry principles with modern catalytic techniques can yield highly functionalized structures with therapeutic relevance.

As our understanding of biological systems continues to expand, so does the demand for sophisticated chemical tools like 3-Pyrrolidinamine, 1-(1-ethylpropyl)-, (3R). Its role as both a research tool and a potential drug intermediate underscores its importance in modern chemical biology. Future studies are likely to explore its applications in areas such as protease inhibition or receptor modulation further solidifying its place as a key compound in pharmaceutical research.